![molecular formula C13H26Cl2N2 B6185374 (3aR,7aS)-2-{[(2S)-pyrrolidin-2-yl]methyl}-octahydro-1H-isoindole dihydrochloride CAS No. 2639388-79-5](/img/no-structure.png)
(3aR,7aS)-2-{[(2S)-pyrrolidin-2-yl]methyl}-octahydro-1H-isoindole dihydrochloride
Overview
Description
(3aR,7aS)-2-{[(2S)-pyrrolidin-2-yl]methyl}-octahydro-1H-isoindole dihydrochloride is a useful research compound. Its molecular formula is C13H26Cl2N2 and its molecular weight is 281.3 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3aR,7aS)-2-{[(2S)-pyrrolidin-2-yl]methyl}-octahydro-1H-isoindole dihydrochloride involves the reaction of a pyrrolidine derivative with an isoindole derivative to form the desired compound.", "Starting Materials": [ "2-pyrrolidinemethanol", "3,4-dihydroisoquinoline", "hydrochloric acid", "sodium hydroxide", "acetic acid", "ethyl acetate", "sodium sulfate", "magnesium sulfate", "potassium carbonate", "methanol", "diethyl ether" ], "Reaction": [ "1. Protection of the hydroxyl group of 2-pyrrolidinemethanol with acetic anhydride and pyridine to form the corresponding acetate ester.", "2. Alkylation of the protected pyrrolidine with 3,4-dihydroisoquinoline in the presence of potassium carbonate and methanol to form the corresponding N-alkylated product.", "3. Deprotection of the acetate ester using sodium hydroxide to form the free hydroxyl group.", "4. Cyclization of the N-alkylated product with acetic acid and acetic anhydride to form the isoindole derivative.", "5. Reduction of the isoindole derivative with sodium borohydride to form the desired compound.", "6. Formation of the dihydrochloride salt of the desired compound by treatment with hydrochloric acid in diethyl ether." ] } | |
CAS No. |
2639388-79-5 |
Molecular Formula |
C13H26Cl2N2 |
Molecular Weight |
281.3 g/mol |
IUPAC Name |
(3aR,7aS)-2-[[(2S)-pyrrolidin-2-yl]methyl]-1,3,3a,4,5,6,7,7a-octahydroisoindole;dihydrochloride |
InChI |
InChI=1S/C13H24N2.2ClH/c1-2-5-12-9-15(8-11(12)4-1)10-13-6-3-7-14-13;;/h11-14H,1-10H2;2*1H/t11-,12+,13-;;/m0../s1 |
InChI Key |
WHXSQZYAYPNGKZ-IQRIVPSGSA-N |
Isomeric SMILES |
C1CC[C@H]2CN(C[C@H]2C1)C[C@@H]3CCCN3.Cl.Cl |
Canonical SMILES |
C1CCC2CN(CC2C1)CC3CCCN3.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
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